Cas no 42830-22-8 (Forsythid-dimethylester)

• Product Name: Forsythid-dimethylester
• CAS No: 42830-22-8
• MF: C₁₈H₂₆O₁₁
• MW: 418.392446994781
• CID: 2011814
• PubChem ID: 162899735
• Update Time: 2025-04-21

Forsythid-dimethylester Chemical and Physical Properties

Names and Identifiers

• Forsythid-dimethylester
• 42830-22-8
• Forsythide dimethyl ester
• AKOS040763286

• Inchi： 1S/C18H26O11/c1-25-15(23)8-4-3-7-9(16(24)26-2)6-27-17(11(7)8)29-18-14(22)13(21)12(20)10(5-19)28-18/h6-8,10-14,17-22H,3-5H2,1-2H3
• InChI Key： KVSFLKZCIIGPEC-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C2C(C(=O)OC)CCC2C(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 418.14751164g/mol
• Monoisotopic Mass: 418.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 161Ų